Cas no 370879-86-0 (3-bromo-5-(2,2,2-trifluoroethoxy)pyridine)

• Product Name: 3-bromo-5-(2,2,2-trifluoroethoxy)pyridine
• CAS No: 370879-86-0
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• MDL: MFCD19674073
• CID: 4650049
• PubChem ID: 22570352
• Update Time: 2025-11-07

3-bromo-5-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(2,2,2-trifluoroethoxy)pyridine
• MFCD19674073
• PS-15832
• 3-Bromo-5-(2,2,2-trifluoro-ethoxy)-pyridine
• EN300-651576
• PB42666
• CS-0309480
• P19129
• SCHEMBL651977
• AKOS013527462
• 370879-86-0

• MDL： MFCD19674073
• Inchi： 1S/C7H5BrF3NO/c8-5-1-6(3-12-2-5)13-4-7(9,10)11/h1-3H,4H2
• InChI Key： ZMZNDPYHFGGPTR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OCC(F)(F)F

Computed Properties

• Exact Mass: 254.95066g/mol
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-bromo-5-(2,2,2-trifluoroethoxy)pyridine

Recent Advances in the Application of 3-Bromo-5-(2,2,2-trifluoroethoxy)pyridine (CAS: 370879-86-0) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-5-(2,2,2-trifluoroethoxy)pyridine (CAS: 370879-86-0) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic compound, featuring both bromine and trifluoroethoxy substituents, exhibits unique electronic properties that make it particularly valuable for drug discovery applications. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, with several research groups reporting promising results in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 370879-86-0 as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromine substituent for efficient palladium-catalyzed cross-coupling reactions, while the trifluoroethoxy group contributed to improved metabolic stability of the resulting compounds. This work has opened new avenues for developing next-generation immunomodulatory drugs with enhanced pharmacokinetic profiles.

In antimicrobial research, a team from the University of Manchester recently reported (ACS Infectious Diseases, 2024) the incorporation of 3-bromo-5-(2,2,2-trifluoroethoxy)pyridine into novel quorum sensing inhibitors targeting Pseudomonas aeruginosa. The compound's unique electronic properties were found to enhance binding to the LasR receptor, leading to a 40% improvement in biofilm inhibition compared to previous generation inhibitors. This finding has significant implications for addressing antibiotic resistance in hospital-acquired infections.

The radiopharmaceutical field has also benefited from advances involving this compound. A 2024 Nature Communications paper described its use as a precursor for fluorine-18 labeled PET tracers, where the trifluoroethoxy group served as an excellent leaving group for nucleophilic aromatic substitution with [18F]fluoride. This development has streamlined the production of neuroimaging agents for studying neurodegenerative diseases, with clinical trials expected to begin in 2025.

From a synthetic chemistry perspective, recent methodological improvements (Organic Process Research & Development, 2023) have addressed previous challenges in the large-scale production of 370879-86-0. A novel continuous flow process achieved 85% yield with significantly reduced bromine waste, making this important intermediate more accessible for industrial applications. These process innovations are expected to lower production costs by approximately 30% while improving environmental sustainability.

Looking forward, the unique properties of 3-bromo-5-(2,2,2-trifluoroethoxy)pyridine position it as a versatile scaffold for diverse therapeutic applications. Current research directions include exploring its potential in PROTAC development, covalent inhibitor design, and as a component of supramolecular drug delivery systems. The compound's ability to participate in multiple types of chemical transformations while maintaining favorable physicochemical properties continues to attract significant interest from both academic and industrial researchers in the chemical biology and pharmaceutical sectors.